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Compound of Interest

N-(3-Nitrobenzyl)-2-
Compound Name:
phenylethanamine

Cat. No.: B079550

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

N-(3-Nitrobenzyl)-2-phenylethanamine is a secondary amine containing a nitrobenzyl group
attached to a phenethylamine backbone. This molecule holds interest for researchers in
medicinal chemistry and drug discovery due to the presence of the pharmacologically relevant
phenethylamine scaffold and the versatile nitro functionality. The phenethylamine core is a
common feature in a variety of psychoactive compounds and neurotransmitters, while the nitro
group can be a key pharmacophore, influencing the electronic properties and biological activity
of a molecule. This technical guide provides a detailed overview of the known physicochemical
properties, a plausible synthetic route, and a discussion of the potential biological significance
of N-(3-Nitrobenzyl)-2-phenylethanamine based on related compounds.

Physicochemical Properties

A comprehensive understanding of the physicochemical properties of a compound is
fundamental for its development as a potential therapeutic agent. These properties influence its
absorption, distribution, metabolism, and excretion (ADME) profile, as well as its formulation
characteristics. The available data for N-(3-Nitrobenzyl)-2-phenylethanamine, primarily from
computational models, are summarized below.[1]
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Property Value Source
Molecular Formula C15H16N202 PubChem[1]
Molecular Weight 256.30 g/mol PubChem[1]

N-[(3-nitrophenyl)methyl]-2-
IUPAC Name i PubChem[1]
phenylethanamine

CAS Number 201047-34-9
XLogP3 3.4 PubChem[1]
Topological Polar Surface Area  57.9 A2 PubChem[1]
Hydrogen Bond Donor Count 1 PubChem[1]
Hydrogen Bond Acceptor

3 PubChem[1]
Count
Rotatable Bond Count 5 PubChem[1]

Note: The majority of the physicochemical data presented are computationally derived and
await experimental verification.

Synthesis Methodology

While a specific, experimentally validated protocol for the synthesis of N-(3-Nitrobenzyl)-2-
phenylethanamine is not readily available in the published literature, a plausible and efficient
synthetic route can be proposed based on established organic chemistry principles. Reductive
amination of 3-nitrobenzaldehyde with 2-phenylethanamine represents a high-yield and
straightforward approach.

Proposed Experimental Protocol: Reductive Amination

e Reaction Setup: To a solution of 3-nitrobenzaldehyde (1.0 equivalent) in a suitable solvent
such as methanol or dichloromethane, add 2-phenylethanamine (1.0-1.2 equivalents).

e Imine Formation: The reaction mixture is stirred at room temperature for 1-2 hours to
facilitate the formation of the corresponding imine intermediate.
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e Reduction: A reducing agent, such as sodium borohydride (NaBHa4) or sodium
triacetoxyborohydride (STAB), is added portion-wise to the reaction mixture. The reaction is
then stirred for an additional 12-24 hours at room temperature.

o Work-up: The reaction is quenched by the addition of water. The organic layer is separated,
and the aqueous layer is extracted with an organic solvent (e.g., dichloromethane or ethyl
acetate). The combined organic layers are washed with brine, dried over anhydrous sodium
sulfate, and concentrated under reduced pressure.

 Purification: The crude product is purified by column chromatography on silica gel using a
suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford the pure N-(3-
Nitrobenzyl)-2-phenylethanamine.

Synthesis Workflow Diagram

Caption: Proposed synthesis of N-(3-Nitrobenzyl)-2-phenylethanamine.

Potential Biological Activities and Signaling
Pathways

Specific biological data for N-(3-Nitrobenzyl)-2-phenylethanamine are not currently available.
However, the presence of the nitroaromatic group suggests potential for a range of biological
activities, as nitro-containing compounds are known to exhibit diverse pharmacological effects.
[2] These activities often stem from the electron-withdrawing nature of the nitro group and its
ability to undergo metabolic reduction in biological systems.

General Biological Activities of Nitro-Containing
Compounds

Nitroaromatic compounds have been reported to possess a wide spectrum of biological
activities, including:

« Antimicrobial Activity: Many nitro-containing compounds exhibit antibacterial and antifungal
properties.[2] Their mechanism of action often involves the intracellular reduction of the nitro
group to form reactive nitroso and hydroxylamino derivatives, which can damage cellular
macromolecules such as DNA and proteins.
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» Anticancer Activity: The hypoxic environment of solid tumors can facilitate the reduction of
nitroaromatic compounds, leading to the generation of cytotoxic species that selectively
target cancer cells.

» Antiparasitic Activity: Certain nitroimidazoles are used clinically for the treatment of parasitic
infections. Their efficacy is attributed to the reductive activation of the nitro group within the
parasite.

Potential Signaling Pathway Involvement

Given the structural similarity of the phenethylamine backbone to various neurotransmitters, it
is plausible that N-(3-Nitrobenzyl)-2-phenylethanamine could interact with neuronal signaling
pathways. However, without experimental data, any proposed mechanism remains speculative.

Caption: General mechanism of action for nitroaromatic compounds.

Conclusion

N-(3-Nitrobenzyl)-2-phenylethanamine presents an interesting scaffold for further
investigation in the field of medicinal chemistry. While experimental data on its physicochemical
properties and biological activity are currently lacking, computational data and knowledge of
related compounds provide a solid foundation for future research. The proposed synthetic route
offers a practical method for obtaining this compound for further study. Future research should
focus on the experimental determination of its physicochemical properties, elucidation of its
biological activities through in vitro and in vivo screening, and investigation of its potential
mechanisms of action and interactions with biological targets. Such studies will be crucial in
unlocking the full therapeutic potential of this and related molecules.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N-(3-Nitrobenzyl)-2-phenylethanamine: A
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Available at: [https://www.benchchem.com/product/b079550#physicochemical-properties-of-
n-3-nitrobenzyl-2-phenylethanamine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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